Development of TsDPEN based imine-containing ligands for the copper-catalysed asymmetric Kinugasa reaction†
RSC Advances Pub Date: 2020-05-12 DOI: 10.1039/D0RA03276J
Abstract
A novel class of chiral N,N,N imine-containing ligands derived from TsDPEN (N-(p-tosyl)-1,2-diphenylethylene-1,2-diamine) has been developed and applied to the copper-catalyzed asymmetric Kinugasa reaction. The copper(II) salt proved to be an efficient catalyst precursor, and it provides an efficient way to synthesize enantioenriched cis-β-lactam. The pathway is air-tolerant and easily manipulated, and the ligands are easy to synthesize. A working model is proposed in which the stereocontrolling step is the [2 + 2] cycloaddition between ketene and imine to explain the observed stereoselectivities.

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Journal Name:RSC Advances
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CAS no.: 42464-96-0